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Introduction: The Role of Surfactants in Unlocking
Trapped Oil

Enhanced Oil Recovery (EOR) encompasses a suite of advanced techniques designed to
increase the amount of crude oil that can be extracted from a reservoir after primary and
secondary recovery methods have been exhausted.[1] Chemical EOR (CEOR), in particular,
involves injecting specialized chemical formulations to alter the physical and chemical
properties of the reservoir fluids and rock, thereby mobilizing residual oil.[2] Among the most
critical agents in cEOR are surfactants—compounds that lower the interfacial tension (IFT)
between oil and water and can alter the wettability of the reservoir rock.[3][4]

This guide focuses on the application of sulfonate-class surfactants in EOR. Sulfonates are
widely utilized due to their effectiveness, relative cost-efficiency, and adaptability to a range of
reservoir conditions.[1] We will explore the fundamental mechanisms, provide detailed
protocols for laboratory evaluation, and discuss the critical parameters that govern their
success.
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To illustrate the core principles of surfactant structure and function, we will conceptually
reference sodium methanesulfonate (CH3SOsNa). As a simple sulfonate with a minimal methyl
group, it lacks the necessary hydrophobic character to be an effective EOR surfactant.
However, it serves as an excellent baseline to explain why the more complex, long-chain
sulfonates—such as internal olefin sulfonates (I0S) or alcohol propoxy sulfonates—are
required and successful in mobilizing trapped oil. The fundamental requirement for an EOR
surfactant is an amphiphilic structure: a hydrophilic (water-loving) head group, like sulfonate,
and a substantial hydrophobic (oil-loving) tail. This dual nature allows the surfactant to
accumulate at the oil-water interface, which is the key to its function.[5]

Section 1: Core Mechanisms of Sulfonate
Surfactants in EOR

The efficacy of a sulfonate surfactant in an EOR flood hinges on two primary mechanisms: the
drastic reduction of interfacial tension and the alteration of reservoir rock wettability.

Interfacial Tension (IFT) Reduction

Residual oil is trapped in the porous media of the reservoir by high capillary forces, which are a
direct consequence of the high interfacial tension between the oil and the injection water
(brine).[6] An effective EOR surfactant must lower this IFT by several orders of magnitude
(ideally to ultra-low levels of <1072 mN/m).[7] By adsorbing at the oil-brine interface, the
surfactant molecules disrupt the cohesive forces, reducing the capillary pressure that
immobilizes the oil droplets.[8] This reduction allows the viscous forces of the injected fluid to
overcome the capillary forces, mobilizing the oil and forming an oil bank that can be pushed
toward a production well.[2][9] The ratio of viscous to capillary forces is described by the
dimensionless Capillary Number; increasing this number is the primary goal of surfactant
flooding.[6]

Wettability Alteration

Reservoir rocks can be either water-wet (preferentially in contact with water) or oil-wet. In many
reservoirs, particularly carbonates, the rock surface is oil-wet, meaning oil adheres strongly to
it, making displacement by water flooding inefficient.[10][11] Sulfonate surfactants can adsorb
onto the rock surface, effectively reversing its preference from oil-wet to water-wet.[8][11] This
process causes the adhered oil to detach from the rock surface, allowing it to be swept more
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easily by the injected water.[8] A shift to a more water-wet state improves the macroscopic
sweep efficiency and significantly increases the ultimate oil recovery.[11]

Caption: Core mechanisms of sulfonate surfactants in Enhanced Oil Recovery.

Section 2: Laboratory Screening Protocols for EOR
Surfactants

The selection of a suitable sulfonate surfactant is a rigorous process that requires systematic
laboratory evaluation to match the formulation to specific reservoir conditions (crude oil, brine
composition, and temperature).

Protocol 2.1: Phase Behavior Screening

Objective: To determine the optimal salinity at which a surfactant formulation creates a stable
microemulsion (Winsor Type IIl) with the target crude oil, which correlates with the lowest IFT.

Materials:

Array of glass pipettes or test tubes with volumetric markings.

Target crude oil.

Synthetic reservoir brine of varying salinities (e.g., 0.5% to 10% NaCl by weight).

Candidate sulfonate surfactant(s) and any co-surfactants or co-solvents.

Heating oven capable of maintaining reservoir temperature.
Procedure:

» Solution Preparation: Prepare a stock solution of the surfactant formulation (e.g., 1-2 wt%
active surfactant) in deionized water.

o Sample Formulation: In each pipette, add a fixed volume of the surfactant stock solution. Add
varying amounts of brine and crude oil. A common starting point is a water-oil ratio (WOR) of
1:1.
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» Salinity Scan: Create a series of samples where the only variable is the salinity of the brine.

» Equilibration: Gently agitate the sealed pipettes to mix the phases and place them in the
oven at reservoir temperature. Allow the samples to equilibrate for several days to weeks,
until the phase volumes are stable.

o Observation: After equilibration, observe the number and type of phases formed.

o Winsor Type I: Oil-in-water microemulsion in equilibrium with an excess oil phase (under-
optimum salinity).

o Winsor Type Il: Water-in-oil microemulsion in equilibrium with an excess water phase
(over-optimum salinity).

o Winsor Type lll: A middle-phase microemulsion containing significant amounts of both oil
and water, in equilibrium with excess oil and water phases. This is the desired state.

o Data Analysis: Record the volumes of the oil, water, and microemulsion phases. The optimal
salinity is identified as the point where the microemulsion solubilizes equal volumes of oil
and water.[6]

Protocol 2.2: Interfacial Tension (IFT) Measurement

Objective: To quantify the IFT between the optimized surfactant formulation and the crude oil at
reservoir conditions.

Apparatus: Spinning Drop Tensiometer.
Procedure:

o Prepare Surfactant Solution: Prepare the surfactant formulation at the optimal salinity
determined from the phase behavior screen.

e Instrument Setup: Calibrate the tensiometer and set it to the reservoir temperature.

o Sample Loading: Fill a capillary tube with the surfactant solution (the denser phase).
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 Oil Injection: Inject a small droplet of the crude oil (the less dense phase) into the center of
the capillary tube.

e Spinning: Rotate the capillary tube at high speed. The centrifugal force will elongate the oil
droplet along the axis of rotation.

o Measurement: The shape of the elongated droplet is a function of the IFT. The instrument's
software analyzes the droplet's shape and calculates the IFT.

» Equilibration: Monitor the IFT over time until a stable value is reached. Ultra-low IFT (<0.01
mN/m) is the target for a successful formulation.

Protocol 2.3: Wettability Alteration Assessment

Objective: To determine the ability of the surfactant solution to change the wetting preference of
a reservoir rock surface from oil-wet to water-wet.

Apparatus: Goniometer (Contact Angle Measurement System).
Procedure:

e Substrate Preparation: Cut and polish thin slices of reservoir rock (e.g., calcite for carbonate
reservoirs, quartz for sandstone).

e Aging: Clean the slices thoroughly. Saturate them with reservoir brine, then age them in
crude oil at reservoir temperature for several weeks to induce an oil-wet state.[12]

« Initial Measurement: Place a droplet of reservoir brine on the oil-aged rock slice and
measure the initial contact angle. An angle >90° indicates an oil-wet surface.

o Surfactant Treatment: Immerse the oil-aged rock slice in the optimized surfactant solution for
a set period (e.g., 24-48 hours) at reservoir temperature.

» Final Measurement: Remove the slice, gently rinse with brine, and place a new droplet of
brine on the surface. Measure the contact angle again. A significant decrease in the contact
angle (ideally to <90°) indicates a shift towards a water-wet state.[12]
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Section 3: Dynamic Evaluation: Core Flooding
Protocol

Core flooding is the definitive laboratory test, simulating the flow of fluids through a porous
medium to measure oil recovery.[13]

( )

s FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Standard experimental workflow for a surfactant-polymer core flood test.

Protocol 3.1: Surfactant-Polymer (SP) Flood

Obijective: To quantify the additional oil recovered by a surfactant-polymer formulation after a
conventional waterflood. Polymer is included for mobility control to ensure a stable
displacement front and prevent viscous fingering.[14][15]

Apparatus:

e Core holder assembly with pressure taps.
e High-pressure pumps for fluid injection.

o Back-pressure regulator.

 Fluid collection system (fraction collector).
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e Pressure transducers and data acquisition system.

Procedure:

Core Setup: A prepared and saturated core plug (as per steps 1-3 in the workflow diagram)
is loaded into the core holder under reservoir-representative confining pressure and
temperature.

Secondary Waterflood: Inject synthetic reservoir brine at a constant rate until no more oil is
produced. This establishes the residual oil saturation (Sor) after secondary recovery. The
volume of oil produced is measured.

Surfactant-Polymer (SP) Slug Injection: Inject a predetermined volume (e.g., 0.3-0.5 pore
volumes) of the optimized surfactant-polymer solution. The polymer concentration is
designed to achieve a target viscosity for favorable mobility ratio.

Polymer Drive Injection: Immediately follow the SP slug with a larger volume (e.g., 1-2 pore
volumes) of a polymer-only solution. This "drive" fluid pushes the SP slug and the mobilized
oil bank through the core.

Final Waterflood: Inject brine again to displace the polymer solution and ensure all mobile oil
has been recovered.

Data Collection: Throughout the flood, continuously monitor:
o Differential pressure across the core.

o Volume of oil and water produced in the effluent at regular intervals.

Section 4: Data Presentation and Interpretation

Quantitative data from the core flood should be meticulously analyzed to determine the

effectiveness of the formulation.

Key Performance Indicators (KPIs):

o Oil Recovery Factor (%OOIP): The percentage of the original oil in place (OOIP) recovered
at each stage. The key metric is the tertiary recovery—the additional oil recovered by the
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chemical flood after the waterflood.

o Pressure Response: The injection pressure profile provides insights into fluid mobility and
potential pore plugging. A stable, uniform pressure response is desirable.

Table 1: Example Core Flood Data Summary

( )
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To view exact molar ratios, purification steps, and HRP optimization
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Unlock Full Protocol on Website
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Note: OOIP = Original Oil In Place, PV = Pore Volume.

The results in the table would indicate a successful chemical flood, with the SP formulation
recovering an additional 21.3% of the original oil that was left behind after conventional
waterflooding.[16]

Section 5: Special Considerations: High-
Temperature, High-Salinity (HTHS) Reservoirs

Many challenging reservoirs exhibit high temperatures (>90°C) and high salinities with
significant concentrations of divalent ions (Ca?*, Mg?*).[17] These conditions pose significant
challenges:

» Surfactant Stability: Conventional sulfonates can precipitate or degrade at high temperatures
and in the presence of divalent cations.[17][18]

e Phase Behavior: High salinity can push the surfactant formulation too far into the Winsor
Type Il (over-optimum) region, making it ineffective.
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For HTHS applications, specialized surfactants are required. Alkoxy sulfonates (containing
ethylene oxide or propylene oxide groups) are often employed as they offer superior thermal
stability and salt tolerance.[18] Formulations for HTHS reservoirs must undergo the same
rigorous screening protocols, with particular attention paid to long-term stability at reservoir
temperature and compatibility with the high-salinity brine.[19][20]
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BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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